N-(4-{[(5-chloro-2-pyridinyl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[(5-chloropyridin-2-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C13H12ClN3O3S/c1-9(18)16-11-3-5-12(6-4-11)21(19,20)17-13-7-2-10(14)8-15-13/h2-8H,1H3,(H,15,17)(H,16,18)
• InChI Key: UWXFTZCAOANNPV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)Cl
• Molecular Formula: C13H12ClN3O3S
• DSSTOX Substance ID: DTXSID501332922
• Molecular Weight: 325.77 g/mol
• Solubility: 46.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 302935-39-3

Description

N-(4-{[(5-chloro-2-pyridinyl)amino]sulfonyl}phenyl)acetamide is a useful research compound. Its molecular formula is C13H12ClN3O3S and its molecular weight is 325.77 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.0287901 g/mol and the complexity rating of the compound is 458. The solubility of this chemical has been described as 46.3 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

Similar compounds containing sulfonamide moieties have been reported to exhibit anti-inflammatory and antioxidant activities .

Mode of Action

It’s worth noting that sulfonamide derivatives have been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tnf-α .

Biochemical Analysis

Biochemical Properties

The biochemical properties of N-{4-[(5-chloropyridin-2-yl)sulfamoyl]phenyl}acetamide are not fully understood due to the lack of specific studies on this compound. Based on its structural similarity to other pyridine-containing compounds, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules. The nature of these interactions would depend on the specific functional groups present in the compound .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is possible that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression